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Compound of Interest

Compound Name: 4-Bromo-2-fluorothiophenol

Cat. No.: B183962

For researchers, scientists, and professionals in drug development, 4-Bromo-2-
fluorothiophenol is a halogenated aromatic thiol with potential applications as a building block
in the synthesis of complex organic molecules. This technical guide provides a summary of its
known properties and synonyms.

Synonyms and Alternative Names

To facilitate comprehensive literature and database searches, a list of synonyms and
alternative names for 4-Bromo-2-fluorothiophenol is provided below.

Synonym Source
4-Bromo-2-fluorobenzenethiol [1112]
Benzenethiol, 4-bromo-2-fluoro- [3][4]
4-BROMO-2-FLUOROBENZENE-1-THIOL [3]
2-fluoro-4-bromothiophenol [3]
4-Bromo-2-fluoro thipphenol [5]
4-Bromo-2-fluoro-benzenethiol [315]
SCHEMBL2094551 [3]
CTKOA7527 [3]
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Chemical and Physical Properties

A summary of the key chemical and physical properties of 4-Bromo-2-fluorothiophenol is
presented in the table below. This data is essential for reaction planning, safety assessment,
and analytical method development.

Property Value Source
CAS Number 174414-93-8 [11[2]
Molecular Formula CeH4BrFS [1][2]
Molecular Weight 207.06 g/mol [1112]
MDL Number MFCD09475475 [1]
SMILES SC1=CC=C(Br)C=C1F [2]

KENIDQSHNHNYOY-
InChIKey [3]
UHFFFAOYSA-N

XLogP3 2.87690 [3]
Hydrogen Bond Donor Count 1 [2]
Hydrogen Bond Acceptor

ydrog p 1 2]
Count
Rotatable Bond Count 0 [2]

Experimental Information

Detailed experimental protocols for the synthesis of 4-Bromo-2-fluorothiophenol are not
readily available in the public domain. However, general synthetic strategies for analogous
compounds such as 4-fluorothiophenol and 4-bromothiophenol often involve the reduction of
the corresponding benzenesulfonyl chlorides. For instance, the synthesis of 4-fluorothiophenol
has been reported via the reduction of p-fluorobenzene sulfonyl chloride. While a specific
protocol for 4-Bromo-2-fluorothiophenol is not available, a logical synthetic approach could
be inferred from these related preparations.
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Due to the lack of specific published experimental workflows or its involvement in defined
signaling pathways, diagrams representing these aspects cannot be provided at this time.

Applications in Research and Drug Development

While specific examples of the integration of 4-Bromo-2-fluorothiophenol into drug
candidates are not widely documented, its structural motifs are of interest in medicinal
chemistry. The presence of both bromine and fluorine atoms can influence a molecule's
pharmacokinetic and pharmacodynamic properties. Halogens can modulate lipophilicity,
metabolic stability, and binding interactions with biological targets. Thiophenol derivatives are
also known to participate in various chemical reactions, making them versatile intermediates for
the synthesis of more complex molecules. Therefore, 4-Bromo-2-fluorothiophenol represents
a potentially valuable building block for the creation of novel therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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